Cas no 851518-71-3 (Hydronidone)

• Product Name: Hydronidone
• CAS No: 851518-71-3
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 826877
• PubChem ID: 11217901
• Update Time: 2025-10-30

Hydronidone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Hydroxyphenyl)-5-methylpyridin-2(1H)-one
• N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone
• 1-(4-hydroxyphenyl)-5-methylpyridin-2-one
• Hydronidone
• 1-(4-Hydroxyphenyl)-5-methyl-2(1H)-pyridinone (ACI)
• 1-(4-Hydroxyphenyl)-5-methyl-1,2-dihydropyridin-2-one
• F 351
• LYT-103
• MS-23087
• 2(1H)-Pyridinone, 1-(4-hydroxyphenyl)-5-methyl-; 1-(4-Hydroxyphenyl)-5-methyl-2(1H)-pyridinone; F 351; N-(4-Hydroxyphenyl)-5-methyl-2-1H-pyridone; 4'-Hydroxypirfenidone
• BRD-K41267922-001-01-4
• DB-345313
• F-351;F351
• CHEMBL4297288
• AKOS016006473
• 851518-71-3
• DB-115847
• RXQ128313W
• DTXSID40459058
• 1-(4-Hydroxy-phenyl)-5-methyl-1H-pyridin-2-one
• UNII-RXQ128313W
• CS-0019024
• DTXCID00409877
• Q27288328
• F82096
• 1-(4-hydroxyphenyl)-5-methyl-1H-pyridine-2-one
• F-351
• SCHEMBL143564
• F351
• HY-100438
• DB06299
• N-(4-Hydroxyphenyl)-5-methyl-2-pyridone
• SB18945

• MDL： MFCD07369446
• Inchi： 1S/C12H11NO2/c1-9-2-7-12(15)13(8-9)10-3-5-11(14)6-4-10/h2-8,14H,1H3
• InChI Key： NETTXQJYJRFTFS-UHFFFAOYSA-N
• SMILES： O=C1N(C2C=CC(O)=CC=2)C=C(C)C=C1

Computed Properties

• Exact Mass: 201.07900
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Melting Point: 161-162°C
• PSA: 42.23000
• LogP: 1.85150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on Hydronidone

Comprehensive Overview of Hydronidone (CAS No. 851518-71-3): Mechanism, Applications, and Research Insights

Hydronidone (CAS No. 851518-71-3) is a synthetic compound that has garnered significant attention in pharmaceutical and biomedical research due to its unique biochemical properties. Classified as a small-molecule inhibitor, it exhibits selective activity against specific enzymatic pathways, making it a promising candidate for therapeutic development. Researchers and clinicians frequently search for terms like "Hydronidone mechanism of action", "Hydronidone clinical trials", and "CAS 851518-71-3 applications", reflecting growing interest in its potential.

The molecular structure of Hydronidone features a heterocyclic core, which contributes to its stability and bioavailability. Recent studies highlight its role in modulating cell signaling pathways, particularly those involved in inflammatory responses. This aligns with current trends in precision medicine, where users often inquire about "targeted therapy for chronic conditions" or "novel anti-inflammatory agents". Its low toxicity profile, as evidenced in preclinical models, further enhances its appeal for translational research.

From an industrial perspective, Hydronidone is synthesized through a multi-step organic synthesis route, with CAS No. 851518-71-3 serving as a critical identifier for regulatory and quality control purposes. Analytical techniques such as HPLC and mass spectrometry are employed to ensure purity, addressing common queries like "how to verify Hydronidone purity". The compound's stability under varying pH conditions also makes it suitable for formulation development, a topic frequently explored in pharmacokinetics forums.

Emerging applications of Hydronidone extend to neuroprotection studies and metabolic disorder research, areas dominating academic search trends. For instance, its potential to cross the blood-brain barrier has sparked investigations into neurodegenerative diseases, resonating with searches for "blood-brain barrier permeable compounds". Additionally, its interaction with mitochondrial proteins positions it as a subject in energy metabolism discussions.

Environmental and safety assessments of Hydronidone (CAS No. 851518-71-3) adhere to OECD guidelines, with data indicating minimal ecological impact. This addresses concerns raised in queries like "biodegradability of pharmaceutical intermediates". As research progresses, patent landscapes reveal increasing filings related to derivative compounds, underscoring its commercial viability.

In conclusion, Hydronidone represents a versatile scaffold in drug discovery, bridging gaps between chemical biology and therapeutic innovation. Its CAS No. 851518-71-3 serves as a pivotal reference for researchers navigating structure-activity relationships or intellectual property databases. With ongoing studies exploring its synergies with combination therapies, this compound continues to inspire cutting-edge scientific inquiry.